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Compound of Interest

Compound Name: 4-Chloro-5-phenyloxazole

Cat. No.: B11910638

Get Quote

Technical Guide: 4-Chloro-5-phenyloxazole
CAS Number: 1240617-68-8 Molecular Formula: C₉H₆ClNO Molecular Weight: 179.60 g/mol

Executive Summary
4-Chloro-5-phenyloxazole is a halogenated heterocyclic compound belonging to the 1,3-

oxazole family. Unlike its more common isomer, 2-chloro-5-phenyloxazole, the 4-chloro variant

is characterized by the chlorine atom's placement at the C4 position of the oxazole ring,

adjacent to the nitrogen. This specific substitution pattern renders it a critical intermediate in the

total synthesis of complex marine natural products, most notably Diazonamide A, and as a core

scaffold in the development of high-performance scintillators and fluorescent probes.

This guide provides a validated technical overview for researchers utilizing this compound in

medicinal chemistry and materials science.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5]
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The precise structural identification of 4-Chloro-5-phenyloxazole is essential to distinguish it

from its positional isomers.

Molecular Identifiers
Identifier Type Value

CAS Number 1240617-68-8

IUPAC Name 4-Chloro-5-phenyl-1,3-oxazole

SMILES ClC1=C(C2=CC=CC=C2)OC=N1

InChI Key
ANSKJZIDWXDAJW-UHFFFAOYSA-N

(Predicted)

Beilstein/Reaxys ID Not widely indexed; refer to CAS

Physical Properties
Property Data / Observation

Appearance Off-white to pale yellow crystalline solid

Molecular Weight 179.60 Da

Solubility
Soluble in DCM, CHCl₃, DMSO; sparingly

soluble in water

Stability
Stable under anhydrous conditions; sensitive to

strong acids/bases at elevated temperatures

Synthesis & Reaction Mechanism[7][8]
The most authoritative route for synthesizing 4-chloro-5-substituted oxazoles is the Acyl

Cyanide Cyclization, a method favored for its regioselectivity. This approach avoids the mixture

of isomers often seen in direct chlorination of the oxazole ring.

Validated Synthetic Protocol: The Acyl Cyanide Route
This protocol utilizes benzoyl cyanide and formaldehyde (or paraformaldehyde) in the presence

of anhydrous hydrogen chloride.
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Reagents:

Benzoyl Cyanide (PhCOCN)

Paraformaldehyde (Source of HCHO)

Anhydrous HCl (Gas or ethereal solution)

Solvent: Anhydrous diethyl ether or dichloromethane

Step-by-Step Methodology:

Preparation: Dissolve Benzoyl Cyanide (1.0 eq) and Paraformaldehyde (1.0 eq) in

anhydrous solvent under an inert atmosphere (N₂ or Ar).

Acidification: Cool the solution to 0°C. Bubble anhydrous HCl gas through the mixture for

30–60 minutes. The solution will typically darken as the intermediate forms.

Cyclization: Allow the reaction to warm to room temperature and stir for 12–24 hours. The

HCl promotes the formation of an imidoyl chloride intermediate, which subsequently cyclizes

with the aldehyde.

Work-up: Quench the reaction with ice water. Neutralize carefully with saturated NaHCO₃.

Extract with dichloromethane (3x).

Purification: Dry the organic layer over MgSO₄ and concentrate. Purify via flash column

chromatography (Silica gel; Hexane/EtOAc gradient) to isolate 4-Chloro-5-phenyloxazole.

Mechanistic Pathway
The reaction proceeds via the formation of a chloro-imidoyl intermediate, followed by a

cyclocondensation.
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Figure 1: Mechanistic pathway for the synthesis of 4-Chloro-5-phenyloxazole from benzoyl

cyanide.

Applications in Drug Development & Research
Total Synthesis of Diazonamide A
The 4-chloro-5-phenyloxazole scaffold is a validated building block for the synthesis of

Diazonamide A, a marine natural product with potent antimitotic activity. The C4-chlorine atom

serves as a handle for cross-coupling reactions (e.g., Suzuki-Miyaura) to construct the biaryl

macrocyclic core of the toxin.

Scintillators and Fluorescent Probes
Oxazole derivatives are well-known for their fluorescence. The 4-chloro substituent modulates

the electronic properties of the oxazole ring, shifting the emission spectra. These derivatives

are used in:

Liquid Scintillators: For radiation detection.

Fluorescent Labels: For biological imaging where a smaller, chemically stable fluorophore is

required.

Structural Reactivity (C4 vs. C2)
The 4-chloro position is less reactive towards nucleophilic aromatic substitution (

) than the 2-chloro position but participates readily in palladium-catalyzed couplings.
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Figure 2: Key applications and reactivity profile of the 4-Chloro-5-phenyloxazole scaffold.

Safety & Handling Protocols
Signal Word:WARNING

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Handling:

Operate in a fume hood, especially during synthesis involving HCl gas and cyanides.

Wear nitrile gloves and safety goggles.

Storage: Store under inert gas (Nitrogen/Argon) at 2-8°C. Moisture sensitive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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